Cas no 1020718-72-2 (4-NITROBENZALDEHYDE-D4)

• Product Name: 4-NITROBENZALDEHYDE-D4
• CAS No: 1020718-72-2
• MF: C₇H₅NO₃
• MW: 155.144148588181
• CID: 824056
• PubChem ID: 45040026
• Update Time: 2025-04-19

4-NITROBENZALDEHYDE-D4 Chemical and Physical Properties

Names and Identifiers

• 4-NITROBENZALDEHYDE-D4
• 2,3,5,6-tetradeuterio-4-nitrobenzaldehyde
• 4-Nitrobenzaldehyde-
• 4-Formylnitrobenzene-d4
• 4-Nitrobenzaldehyde-2,3,5,6-d4
• p-Formylnitrobenzene-d4
• NSC 6103-d4

• MDL： MFCD04039637
• Inchi： 1S/C7H5NO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-5H/i1D,2D,3D,4D
• InChI Key： BXRFQSNOROATLV-RHQRLBAQSA-N
• SMILES： [O-][N+](C1C([2H])=C([2H])C(C=O)=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 155.05200
• Monoisotopic Mass: 155.052050005g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Melting Point: 41-42°C
• Stability/Shelf Life: Easily Oxidized
• PSA: 62.89000
• LogP: 1.93050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes